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Compound of Interest

Compound Name:
(3-Methylisoxazol-5-

YL)methanamine

Cat. No.: B119620 Get Quote

An In-depth Guide to the Synthesis, Properties, and Therapeutic Potential of a Key Isoxazole

Moiety

This technical guide provides a comprehensive overview of (3-Methylisoxazol-5-
YL)methanamine, a heterocyclic amine of significant interest in medicinal chemistry. The

isoxazole scaffold is a privileged structure in drug discovery, known for its metabolic stability

and versatile functionalization potential. This document, intended for researchers, scientists,

and drug development professionals, consolidates the available literature on the synthesis,

chemical properties, and biological activities of (3-Methylisoxazol-5-YL)methanamine and its

closely related derivatives. While specific experimental data for the title compound is limited,

this review extrapolates from analogous structures to provide a foundational understanding for

future research and development.

Chemical and Physical Properties
(3-Methylisoxazol-5-YL)methanamine is a small molecule with the chemical formula

C₅H₈N₂O.[1] Its fundamental properties are summarized in the table below.
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Property Value Source

Molecular Weight 112.13 g/mol [1][2]

Molecular Formula C₅H₈N₂O [1][2]

CAS Number 154016-55-4 [1][2]

IUPAC Name
(3-methyl-1,2-oxazol-5-

yl)methanamine
[1]

SMILES CC1=CC(=CN1)CN [2]

Physical Form Solid [2]

Hazard Classification Acute Toxicity, Oral (Danger) [1][2]

Synthesis of (3-Methylisoxazol-5-YL)methanamine
and Related Compounds
While a specific, detailed experimental protocol for the synthesis of (3-Methylisoxazol-5-
YL)methanamine is not readily available in the current literature, plausible synthetic routes can

be inferred from the preparation of structurally similar compounds, such as 5-aminomethyl-3-

methoxyisoxazole.[3] Two primary strategies are highlighted: nucleophilic substitution and the

reduction of a carboxylic acid derivative.

Proposed Synthetic Pathways
Below are generalized workflows for the potential synthesis of (3-Methylisoxazol-5-
YL)methanamine based on established isoxazole chemistry.
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Route A: From 5-(Chloromethyl)-3-methylisoxazole Route B: From 3-Methylisoxazole-5-carbonitrile

5-(Chloromethyl)-3-methylisoxazole

(3-Methylisoxazol-5-YL)methanamine

Nucleophilic Substitution

Amine Source
(e.g., NH₃, Gabriel Reagent) 3-Methylisoxazole-5-carbonitrile

(3-Methylisoxazol-5-YL)methanamine

Nitrile Reduction

Reducing Agent
(e.g., LiAlH₄, H₂/Catalyst)

Click to download full resolution via product page

Caption: Plausible synthetic routes to (3-Methylisoxazol-5-YL)methanamine.

Experimental Protocols for Analogous Compounds
The following protocols for the synthesis of related isoxazole derivatives can serve as a starting

point for the development of a synthetic route to (3-Methylisoxazol-5-YL)methanamine.

Table 1: Summary of Synthetic Protocols for Related Aminomethylisoxazoles
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Synthetic Step
Reagents and
Conditions

Product Yield Reference

Nucleophilic

Substitution

3-Bromo-5-

aminomethylisox

azole, Potassium

hydroxide,

Methanol, Reflux

(30 hours)

5-Aminomethyl-

3-

methoxyisoxazol

e

~60% [3]

Methylation of

Hydroxyisoxazol

e

Methyl 3-

hydroxyisoxazole

-5-carboxylate,

Potassium

carbonate,

Methyl iodide,

Dimethylformami

de, 0°C to room

temperature (14

hours)

Methyl 3-

methoxyisoxazol

e-5-carboxylate

Not explicitly

reported
[3]

Ester Hydrolysis

Methyl 3-methyl-

5-

isoxazolecarboxy

late, Base (e.g.,

NaOH),

THF/Methanol/W

ater

3-Methyl-5-

isoxazolecarboxy

lic acid

90% [3]

Carboxylic Acid

Reduction

3-

Methoxyisoxazol

e-5-carboxylic

acid, Diborane

5-Aminomethyl-

3-

methoxyisoxazol

e

Not explicitly

reported
[3]

Ring Closure for

Isoxazole Core

Ethyl acetate,

Acetonitrile,

Metal alkali (e.g.,

LDA), then p-

toluenesulfonyl

hydrazide, then

3-Amino-5-

methylisoxazole

79% (final step) [4]
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Hydroxylamine

hydrochloride

Biological Activities and Therapeutic Potential
The isoxazole nucleus is a component of numerous biologically active compounds, exhibiting a

wide range of pharmacological properties including antimicrobial, anti-inflammatory, and

anticancer effects.[5][6][7] While specific biological data for (3-Methylisoxazol-5-
YL)methanamine is scarce, studies on its derivatives and related compounds provide valuable

insights into its potential therapeutic applications.

Antimicrobial and Antifungal Activity
Derivatives of (3-Methylisoxazol-5-YL)methanamine have been investigated for their

antimicrobial properties. For instance, a series of novel benzofuran-isoxazole hybrid

compounds, synthesized from precursors containing the isoxazole moiety, have demonstrated

moderate to excellent activity against various bacterial and fungal strains.[8][9]

Table 2: Antimicrobial Activity of Representative Isoxazole Derivatives

Compound Class Test Organism Activity Reference

Benzofuran-isoxazole

hybrids
Micrococcus luteus Potent [8]

Benzofuran-isoxazole

hybrids

Methicillin-resistant

Staphylococcus

aureus

Potent [8]

Benzofuran-isoxazole

hybrids
Microsporum canis Active [8]

Benzofuran-isoxazole

hybrids

Epidermophyton

floccosum
Active [8]

The general workflow for evaluating the antimicrobial activity of these compounds is depicted

below.
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Synthesized Isoxazole Derivatives

Inoculation and Incubation

Microbial Strains
(Bacterial and Fungal)

Measurement of Inhibition Zones
or MIC determination

Data Analysis and Comparison
with Standard Drugs

Click to download full resolution via product page

Caption: General workflow for antimicrobial screening of isoxazole derivatives.

Anticancer Activity
The isoxazole scaffold is also a key feature in many anticancer agents. Studies on 3-methyl-4-

(hetero)aryl methylene isoxazole-5(4H)-one derivatives, which share the 3-methylisoxazole

core, have revealed significant cytotoxic activity against human lung cancer A549 cells.[10]

Table 3: In Vitro Anticancer Activity of 3-Methyl-4-(hetero)aryl methylene isoxazole-5(4H)-one

Derivatives against A549 Lung Cancer Cells
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Compound ID
Substitution
Pattern

IC₅₀ (µM) Reference

4j
4-((2-chloro-1H-indol-

3-yl)methylene)
8.99 [10]

4k

4-((2-

hydroxynaphthalen-1-

yl)methylene)

22.75 [10]

4m
3-methyl-4-(thiophen-

2-ylmethyl)
14.22 [10]

4o
4-((E)-3-

phenylallylidene)
12.31 [10]

Doxorubicin

(Standard)
- 8.73 [10]

The evaluation of anticancer potential typically follows a standardized in vitro cell-based assay

workflow.
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Test Compounds
(Isoxazole Derivatives)

Cell Seeding and Treatment

Cancer Cell Line
(e.g., A549)

Incubation (e.g., 24-72h)

Cell Viability Assay
(e.g., MTT, SRB)

Data Analysis (IC₅₀ determination)
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Caption: Standard workflow for in vitro cytotoxicity testing.

Conclusion and Future Directions
(3-Methylisoxazol-5-YL)methanamine represents a valuable building block for the synthesis

of novel therapeutic agents. While direct biological data on this specific molecule is limited, the

demonstrated antimicrobial and anticancer activities of its close derivatives underscore the

potential of this chemical scaffold. Future research should focus on developing and optimizing
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a robust synthetic route to (3-Methylisoxazol-5-YL)methanamine to enable more extensive

biological evaluation. The exploration of its activity against a broader range of microbial

pathogens and cancer cell lines is warranted. Furthermore, structure-activity relationship (SAR)

studies, initiated from this core structure, could lead to the identification of more potent and

selective drug candidates. The information compiled in this technical guide provides a solid

foundation for researchers to embark on these exciting avenues of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119620#3-methylisoxazol-5-yl-methanamine-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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